Cas no 1156753-79-5 (N-(pyrazin-2-yl)piperidine-3-carboxamide)
N-(pyrazin-2-yl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(pyrazin-2-yl)piperidine-3-carboxamide
- G56936
- Z440632354
- EN300-45440
- N-pyrazin-2-ylpiperidine-3-carboxamide
- AKOS009809469
- SCHEMBL18395528
- 1156753-79-5
- AB01006908-01
-
- Inchi: 1S/C10H14N4O/c15-10(8-2-1-3-11-6-8)14-9-7-12-4-5-13-9/h4-5,7-8,11H,1-3,6H2,(H,13,14,15)
- InChI Key: LGLBRQZEJRAMAB-UHFFFAOYSA-N
- SMILES: N1CCCC(C(NC2=NC=CN=C2)=O)C1
Computed Properties
- Exact Mass: 206.11676108g/mol
- Monoisotopic Mass: 206.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 66.9Ų
N-(pyrazin-2-yl)piperidine-3-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(pyrazin-2-yl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B487243-10mg |
N-(Pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B487243-50mg |
N-(Pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B487243-100mg |
N-(Pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-45440-0.05g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-45440-0.1g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-45440-0.25g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-45440-0.5g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-45440-1.0g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-45440-2.5g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-45440-5.0g |
N-(pyrazin-2-yl)piperidine-3-carboxamide |
1156753-79-5 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
N-(pyrazin-2-yl)piperidine-3-carboxamide Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on N-(pyrazin-2-yl)piperidine-3-carboxamide
N-(pyrazin-2-yl)piperidine-3-carboxamide: A Comprehensive Overview
N-(pyrazin-2-yl)piperidine-3-carboxamide, with the CAS number 1156753-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a pyrazine ring attached to a piperidine ring via a carboxamide linkage, making it a versatile scaffold for various chemical modifications. Recent studies have highlighted its role in modulating cellular pathways, particularly in the context of neurodegenerative diseases and cancer.
The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, contributes to the compound's electronic properties and enhances its ability to interact with biological targets. Similarly, the piperidine ring, a six-membered saturated ring with one nitrogen atom, provides steric bulk and flexibility, enabling the molecule to adopt conformations that are favorable for binding to protein targets. The carboxamide group further modulates the compound's solubility and bioavailability, making it an attractive candidate for therapeutic development.
Recent research has focused on the synthesis and characterization of N-(pyrazin-2-yl)piperidine-3-carboxamide derivatives. For instance, studies have explored the impact of substituents on the pyrazine ring on the compound's pharmacokinetic properties. These investigations have revealed that certain substituents can significantly improve the compound's stability and reduce its clearance rate in vivo. Such findings are crucial for optimizing drug candidates and advancing them into preclinical trials.
In terms of biological activity, N-(pyrazin-2-yl)piperidine-3-carboxamide has been shown to exhibit potent inhibitory effects on key enzymes involved in inflammation and cancer progression. For example, it has demonstrated selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with pain and inflammation. Additionally, preliminary studies suggest that this compound may also inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer development.
The synthesis of N-(pyrazin-2-yl)piperidine-3-carboxamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by coupling reactions to introduce the pyrazine moiety and the carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical studies and biological assays.
One area of active investigation is the exploration of N-(pyrazin-2-yl)piperidine-3-carboxamide as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that this compound may enhance cognitive function by modulating neurotransmitter systems and reducing oxidative stress. Furthermore, its ability to cross the blood-brain barrier makes it an appealing candidate for central nervous system disorders.
In conclusion, N-(pyrazin-2-yl)piperidine-3-carboxamide represents a promising lead compound in drug discovery. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing novel therapies for various diseases.
1156753-79-5 (N-(pyrazin-2-yl)piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)